![molecular formula C28H25N3O4S2 B2628841 N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide CAS No. 313262-67-8](/img/structure/B2628841.png)
N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide
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Description
N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide, also known as BPTB, is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
1. Pharmacological Properties
Benzamide derivatives, including structures similar to N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide, have been synthesized and studied for their pharmacological properties, particularly as serotonin 4 (5-HT4) receptor agonists. These compounds have shown potential in enhancing gastrointestinal motility, indicating their possible application as prokinetic agents with a focus on both the upper and lower gastrointestinal tract (Sonda et al., 2004; Sonda et al., 2003).
2. Heterocyclic Compound Synthesis
Derivatives of N-(4-phenylthiazol-2-yl) have been synthesized and characterized for their heterocyclic structures, showing potential antibacterial and antifungal activities. This indicates a broad spectrum of biological activities, suggesting potential applications in developing new antimicrobial agents (Patel & Patel, 2015).
3. Antituberculosis Activity
Thiazole-aminopiperidine hybrid analogues, structurally related to this compound, have been designed and synthesized, showing significant activity against Mycobacterium tuberculosis. These compounds have demonstrated promise in inhibiting the Mycobacterium smegmatis GyrB ATPase assay and Mycobacterium tuberculosis DNA gyrase super coiling assay, indicating their potential as novel antituberculosis agents (Jeankumar et al., 2013).
4. Anticancer Properties
Benzamide derivatives structurally similar to this compound have shown promising results in anticancer evaluations. These compounds were effective against various cancer cell lines, suggesting their potential use in developing novel anticancer drugs (Ravinaik et al., 2021).
properties
IUPAC Name |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25N3O4S2/c32-25(21-12-6-2-7-13-21)26-24(20-10-4-1-5-11-20)29-28(36-26)30-27(33)22-14-16-23(17-15-22)37(34,35)31-18-8-3-9-19-31/h1-2,4-7,10-17H,3,8-9,18-19H2,(H,29,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCDDRTVLFZEHEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=C(S3)C(=O)C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
531.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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